Cas no 898793-73-2 (3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone)

• Product Name: 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
• CAS No: 898793-73-2
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• MDL: MFCD03843670
• CID: 1946905
• PubChem ID: 24726281
• Update Time: 2025-05-25

3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[3-(2,4-dimethylphenyl)propanoyl]benzoate
• 3'-carboethoxy-3-(2,4-dimethylphenyl)propiophenone
• CTK5G7006
• AG-H-67326
• KB-181318
• MFCD03843670
• DTXSID90644674
• AKOS016021759
• 898793-73-2
• 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone

• MDL： MFCD03843670
• Inchi： 1S/C20H22O3/c1-4-23-20(22)18-7-5-6-17(13-18)19(21)11-10-16-9-8-14(2)12-15(16)3/h5-9,12-13H,4,10-11H2,1-3H3
• InChI Key： HSELHLWKYJJDER-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)CCC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 310.15700
• Monoisotopic Mass: 310.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.29560

Additional information on 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone

3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone: A Comprehensive Overview

3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone (CAS No. 898793-73-2) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the latest research findings, structural insights, and potential applications of this compound.

The molecular structure of 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone is characterized by a phenyl group substituted with a 2,4-dimethylphenyl moiety and a carboethoxy group. This combination of functional groups imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and anticancer agents.

One of the most exciting developments involving 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone is its role in medicinal chemistry. Researchers have explored its ability to modulate protein-protein interactions (PPIs), a critical area in drug discovery. By leveraging computational modeling and high-throughput screening techniques, scientists have identified this compound as a promising lead for targeting specific PPIs associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone has shown potential in materials science. Its aromatic framework and electron-withdrawing groups make it an attractive candidate for use in organic electronics. Recent experiments have demonstrated its ability to enhance the efficiency of organic light-emitting diodes (OLEDs) when incorporated into emitting layers. This finding underscores its versatility across multiple scientific disciplines.

The synthesis of 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation and subsequent functionalization to introduce the carboethoxy group. The optimization of these steps has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental perspective, 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes rapid microbial degradation in aerobic environments, reducing its ecological footprint. This attribute is particularly important for its use in agrochemical formulations where environmental safety is a priority.

Looking ahead, ongoing research is focused on enhancing the bioavailability and stability of 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone for therapeutic applications. Advanced drug delivery systems are being explored to maximize its efficacy while minimizing side effects. Furthermore, collaborations between academic institutions and industry partners are expected to accelerate its transition from laboratory research to commercial production.

In conclusion, 3'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone stands as a testament to the innovative potential of modern organic chemistry. Its diverse applications across pharmaceuticals, materials science, and agrochemicals highlight its importance as a versatile building block for future discoveries. As research continues to uncover new facets of this compound's properties and capabilities, it is poised to play an increasingly significant role in advancing scientific innovation.